Cas no 773874-06-9 (Methyl 2,3-difluoro-4-methylbenzoate)

• Product Name: Methyl 2,3-difluoro-4-methylbenzoate
• CAS No: 773874-06-9
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD06203788
• CID: 1037000
• PubChem ID: 55255640
• Update Time: 2025-04-20

Methyl 2,3-difluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-difluoro-4-methylbenzoate
• DTXSID10717016
• MFCD06203788
• E89863
• CS-0194155
• 2,3-Difluoro-4-methyl-benzoic acid methyl ester
• SCHEMBL1258800
• YCFUSIDKEYANIW-UHFFFAOYSA-N
• A865262
• Methyl2,3-difluoro-4-methylbenzoate
• 773874-06-9
• AKOS006294242
• Methyl 2,3-difluoro-4-methyl-benzoate
• DB-360886

• MDL： MFCD06203788
• Inchi： 1S/C9H8F2O2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,1-2H3
• InChI Key： YCFUSIDKEYANIW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C=CC=1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters